2-(Propan-2-yl)oxetan-3-amine
Overview
Description
2-(Propan-2-yl)oxetan-3-amine is a useful research compound. Its molecular formula is C6H13NO and its molecular weight is 115.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Process Safety
A study by Likhite et al. (2016) presented a scalable synthesis of 2-(1,2,4-oxadiazol-3-yl)propan-2-amine hydrobromide, employing a process safety-driven synthetic strategy. This research emphasized the importance of selecting thermally stable compounds and using process safety principles to predict stability and define optimal reaction parameters, highlighting the role of protecting groups in enhancing thermal stability of intermediates (Likhite et al., 2016).
Corrosion Inhibition
Gao et al. (2007) investigated tertiary amines, including 1,3-di-amino-propan-2-ol derivatives, for their inhibitive performance on carbon steel corrosion. These compounds demonstrated significant inhibition efficiencies, retarding anodic dissolution of iron by forming a protective layer on the metal surface. The study suggests potential applications of these compounds as anodic inhibitors in corrosion science (Gao et al., 2007).
Drug Discovery Building Blocks
Ugale and Gholap (2017) described the synthesis of 2-methyl-N-[(3-phenylamino)oxetan-3-yl]-2-propanesulfinamide derivatives. These derivatives were proposed as emerging building blocks for future drug discovery, offering an advantageous method for their synthesis. This research highlights the application of such compounds in the realm of pharmaceutical development (Ugale & Gholap, 2017).
Green Chemistry and Catalysis
Guo et al. (2016) reported a one-pot three-component reaction for coupling oxetanes, amines, and carbon dioxide to produce functionalized carbamates. Utilizing an aluminium-based catalyst under mild conditions, this method demonstrates the versatility of oxetanes in green chemistry and catalysis, particularly in the context of sustainable and efficient synthesis of pharmaceutically relevant carbamates (Guo et al., 2016).
Properties
IUPAC Name |
2-propan-2-yloxetan-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-4(2)6-5(7)3-8-6/h4-6H,3,7H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLWOTGBMPXQMNS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C(CO1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2227206-40-6 | |
Record name | ||
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2227206-40-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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